Sulfuric acid, iron(3+) salt (3:2), pentahydrate
Sulfuric acid, iron(3+) salt (3:2), pentahydrate
Ferric sulfate has the molecular formula of Fe2SO4, and it is a dark brown or yellow chemical agent with acidic properties. It is produced by the reaction of sulfuric acid and an oxidizing agent. It is used in different fields such as dermatology, dentistry and it is thought to present hemostatic properties by interacting chemically with blood proteins. By the FDA, ferric sulfate is a direct food substance affirmed in the GRAS category (Generally Recognized As Safe).
Brand Name:
Vulcanchem
CAS No.:
142906-29-4
VCID:
VC0131507
InChI:
InChI=1S/2Fe.3H2O4S.5H2O/c;;3*1-5(2,3)4;;;;;/h;;3*(H2,1,2,3,4);5*1H2/q2*+3;;;;;;;;/p-6
SMILES:
O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3]
Molecular Formula:
Fe2H10O17S3
Molecular Weight:
490 g/mol
Sulfuric acid, iron(3+) salt (3:2), pentahydrate
CAS No.: 142906-29-4
Main Products
VCID: VC0131507
Molecular Formula: Fe2H10O17S3
Molecular Weight: 490 g/mol
| CAS No. | 142906-29-4 |
|---|---|
| Product Name | Sulfuric acid, iron(3+) salt (3:2), pentahydrate |
| Molecular Formula | Fe2H10O17S3 |
| Molecular Weight | 490 g/mol |
| IUPAC Name | iron(3+);trisulfate;pentahydrate |
| Standard InChI | InChI=1S/2Fe.3H2O4S.5H2O/c;;3*1-5(2,3)4;;;;;/h;;3*(H2,1,2,3,4);5*1H2/q2*+3;;;;;;;;/p-6 |
| Standard InChIKey | YHGPYBQVSJBGHH-UHFFFAOYSA-H |
| SMILES | O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3] |
| Canonical SMILES | O.O.O.O.O.[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Fe+3].[Fe+3] |
| Boiling Point | The Anhydrous form decomposes (480ºC) |
| Melting Point | The Anhydrous form decomposes (480ºC) |
| Description | Ferric sulfate has the molecular formula of Fe2SO4, and it is a dark brown or yellow chemical agent with acidic properties. It is produced by the reaction of sulfuric acid and an oxidizing agent. It is used in different fields such as dermatology, dentistry and it is thought to present hemostatic properties by interacting chemically with blood proteins. By the FDA, ferric sulfate is a direct food substance affirmed in the GRAS category (Generally Recognized As Safe). |
| Solubility | Soluble at room temperature |
| Synonyms | ferric sulfate ferric sulfate heptahydrate ferric sulfate hexahydrate ferric sulfate hydrate ferric sulfate monohydrate ferric sulfate nonahydrate ferric sulfate tetrahydrate ferric sulfate trihydrate ferric sulfate, basic polyferric sulfate |
| PubChem Compound | 23443659 |
| Last Modified | Nov 11 2021 |
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